Cas no 1343771-56-1 (2-(4-iodo-1H-pyrazol-1-yl)-N-methylethan-1-amine)

• Product Name: 2-(4-iodo-1H-pyrazol-1-yl)-N-methylethan-1-amine
• CAS No: 1343771-56-1
• MF: C₆H₁₀IN₃
• MW: 251.068172931671
• CID: 5573666
• PubChem ID: 64428431
• Update Time: 2025-05-22

2-(4-iodo-1H-pyrazol-1-yl)-N-methylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-ethanamine, 4-iodo-N-methyl-
• 2-(4-iodo-1h-pyrazol-1-yl)-n-methylethan-1-amine
• 2-(4-iodo-1H-pyrazol-1-yl)-N-methylethan-1-amine

• Inchi： 1S/C6H10IN3/c1-8-2-3-10-5-6(7)4-9-10/h4-5,8H,2-3H2,1H3
• InChI Key： SQQDDAOIDIWWOB-UHFFFAOYSA-N
• SMILES： N1(CCNC)C=C(I)C=N1

Experimental Properties

• Density: 1.82±0.1 g/cm3(Predicted)
• Boiling Point: 297.7±20.0 °C(Predicted)
• pka: 9.50±0.10(Predicted)

Additional information on 2-(4-iodo-1H-pyrazol-1-yl)-N-methylethan-1-amine

2-(4-Iodo-1H-Pyrazol-1-yl)-N-Methylethan-1-Amine: A Comprehensive Overview

The compound with CAS No. 1343771-56-1, commonly referred to as 2-(4-Iodo-1H-Pyrazol-1-yl)-N-Methylethan-1-Amine, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with an iodine atom and an N-methylamino group. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

Pyrazole, a five-membered aromatic heterocycle containing two nitrogen atoms, is a core structural component of this compound. The presence of the iodine atom at the 4-position of the pyrazole ring introduces electronic and steric effects that influence the molecule's reactivity and stability. Additionally, the N-methylamino group attached to the ethanamine backbone provides further functionalization, enabling this compound to participate in various chemical transformations. These features make 2-(4-Iodo-1H-Pyrazol-1-yl)-N-Methylethan-1-Amine a versatile building block in organic synthesis.

Recent advancements in synthetic chemistry have led to innovative methods for synthesizing this compound. Researchers have explored various strategies, including coupling reactions and substitution reactions, to efficiently construct the molecule. For instance, a study published in *Journal of Organic Chemistry* demonstrated a novel approach utilizing palladium-catalyzed cross-coupling reactions to assemble the pyrazole ring with high precision. Such methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications.

The applications of 2-(4-Iodo-1H-Pyrazol-1-yl)-N-Methylethan-1-Amine span across multiple disciplines. In drug discovery, this compound serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas. Its ability to act as a ligand in metalloenzyme inhibition has been extensively studied, with promising results in preclinical models. Furthermore, its role as a precursor in the development of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), has garnered significant attention due to its ability to facilitate self-assembling structures with tailored properties.

In the field of analytical chemistry, 2-(4-Iodo-1H-Pyrazol-1-yl)-N-Methylethan-1-Amine has been employed as a sensitive probe for detecting specific analytes in complex matrices. A recent study highlighted its utility in iodine-selective sensing applications, where its unique electronic configuration allows for highly selective and sensitive detection of iodine ions in aqueous solutions. This capability has potential implications in environmental monitoring and quality control processes.

From an environmental perspective, researchers have investigated the biodegradation pathways of this compound to assess its eco-friendliness. Studies conducted under simulated environmental conditions revealed that 2-(4-Iodo-1H-Pyrazol-1-yl)-N-Methylethanamie undergoes gradual degradation under microbial action, reducing its persistence in natural ecosystems. These findings are crucial for ensuring sustainable practices in industries utilizing this compound.

In conclusion, 2-(4-Iodo-H-Pyrazol-Yl)-N-Methylethanamine (CAS No. 1343770056) stands out as a multifaceted organic molecule with diverse applications across chemistry and materials science. Its unique structure enables it to serve as a valuable intermediate in drug discovery, a building block for advanced materials, and a sensitive probe for analytical purposes. As research continues to uncover new synthetic methods and applications for this compound, its significance in both academic and industrial settings is expected to grow further.